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Vishnu Collaborative Projects: Technical Support
Center

This technical support center provides troubleshooting guidance and frequently asked
questions to help researchers, scientists, and drug development professionals resolve user
permission issues within collaborative Vishnu projects.

Troubleshooting User Permission Issues

This guide addresses common permission-related problems in a question-and-answer format.
Q1: I can't access a project | was invited to. What should | do?

Al: If you are unable to access a project, it may be due to several reasons. First, verify with the
Project Administrator that your invitation was sent to the correct email address and that you
have accepted the invitation. Ensure you are logged into the Vishnu platform with the same
account that received the invitation. If the issue persists, your account may not have the
appropriate permissions assigned yet. The Project Administrator will need to assign you a role
within the project.

Q2: Why can't | edit a dataset in our shared project?

A2: Your inability to edit a dataset is likely related to your assigned role and permissions. The
Vishnu platform utilizes a role-based access control system to protect data integrity. If you
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require editing capabilities, you will need to request that the Project Administrator elevates your
role to one with editing privileges, such as "Collaborator.”

Q3: I am the Project Administrator, but | am having trouble adding a new user. What could be
the problem?

A3: As a Project Administrator, you should have the necessary permissions to add new users. If
you are experiencing difficulties, first ensure that the user you are trying to add has a registered
Vishnu account. Double-check that you are entering their correct username or email address.
If the problem continues, there may be a temporary system issue, and you should try again
after a short period.

Q4: A collaborator has left our project. How do | revoke their access?

A4: To maintain project security, it is crucial to revoke access for collaborators who are no
longer part of the project. As the Project Administrator, you can navigate to the "Users" or
"Members" section of your project settings. From there, you can select the user and choose to
either remove them from the project or change their role to "Viewer" if they still require read-
only access.

Q5: How can | see my current permission level for a project?

A5: To view your current permission level, navigate to the project in question within the Vishnu
interface. Your assigned role, which dictates your permissions, should be visible in the project's
"Members" or "Team" section. If you are unable to locate this information, please contact your
Project Administrator for clarification.

User Roles and Permissions

The following table summarizes the typical user roles and their corresponding permissions
within a Vishnu collaborative project.
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. Project .
Feature/Action L. Collaborator Viewer
Administrator

View Project Datasets v v v
Edit Project Datasets v v X
Add New Datasets v v x
Delete Datasets v X P
Invite New Users v X X
Assign User Roles v X b
Remove Users v x x
Export Data v v v
View Project Settings v v x
Edit Project Settings v X x

Experimental Protocols

Detailed methodologies for key experiments cited in your project should be included here. This
section should be populated with your specific experimental protocols.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the step-by-step process for resolving user permission issues
in a Vishnu project.
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User Encounters Permission Issue

Is the user logged in with the correct account?

# Yes
Log in with the correct account Has the user accepted the project invitation?

l Yes

Accept the project invitation What is the user's assigned role?

Review the permissions for the assigned role

Are the permissions sufficient for the required action?

No Yes

Contact the Project Administrator to request a role change Issue Resolved

Issue Persists: Contact Vishnu Support

Click to download full resolution via product page

A flowchart for troubleshooting user permission issues.
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Frequently Asked Questions (FAQSs)

Q: What is the principle of least privilege, and how does it apply to Vishnu projects?

A: The principle of least privilege is a security concept where users are only given the minimum
levels of access — or permissions — needed to perform their job functions. In Vishnu projects,
this means that collaborators should be assigned roles that grant them access only to the data
and functionalities necessary for their specific research tasks. This helps to protect against
accidental or malicious data alteration or deletion.

Q: Can a user have different roles in different projects?

A: Yes, a user's role is specific to each project. For example, a researcher might be a
"Collaborator” in one project where they are actively contributing data and a "Viewer" in another
project where they are only reviewing results.

Q: Our project has highly sensitive data. How can we enhance security?

A: For projects with sensitive data, it is recommended to regularly review the user list and their
assigned roles. Ensure that only trusted collaborators have "Collaborator” or "Project
Administrator” roles. It is also good practice to have a clear data sharing agreement in place
with all project members.

Q: What is the difference between a "team" and a "project” in the EBRAINS Collaboratory?

A: Within the EBRAINS Collaboratory, a "project” is a specific workspace for your research,
containing your data, notebooks, and other resources. A "team" is a group of users that you can
create and manage. You can then grant project access to an entire team, which simplifies the
process of managing permissions for a large group of collaborators. The Vishnu
communication framework operates within this structure to facilitate real-time cooperation.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153949#resolving-user-permission-issues-in-
collaborative-vishnu-projects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://ebrains.eu/data-tools-services/tools/vishnu
https://www.benchchem.com/product/b153949#resolving-user-permission-issues-in-collaborative-vishnu-projects
https://www.benchchem.com/product/b153949#resolving-user-permission-issues-in-collaborative-vishnu-projects
https://www.benchchem.com/product/b153949#resolving-user-permission-issues-in-collaborative-vishnu-projects
https://www.benchchem.com/product/b153949#resolving-user-permission-issues-in-collaborative-vishnu-projects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153949?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

